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Compound of Interest

Compound Name: ent-Florfenicol-d3

Cat. No.: B15565005

Get Quote

An In-depth Technical Guide to the Safe Handling of ent-Florfenicol-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information, handling protocols, and

experimental data for ent-Florfenicol-d3. As a deuterated internal standard, its proper

management is critical for ensuring experimental accuracy and laboratory safety. The

information herein is compiled from available safety data sheets (SDS) of the parent

compound, florfenicol, and related technical documents, as specific toxicological data for the

deuterated enantiomer is limited.

Chemical and Physical Properties
ent-Florfenicol-d3 is the deuterated enantiomer of Florfenicol, a broad-spectrum antibiotic

used in veterinary medicine.[1] Its stable isotope labeling makes it an essential tool for the

accurate quantification of Florfenicol in biological matrices using mass spectrometry.[1]
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Property Value Source(s)

CAS Number 1217619-10-7 [2]

Molecular Formula C₁₂H₁₁D₃Cl₂FNO₄S [1][2]

Molecular Weight 361.23 g/mol [1][2]

IUPAC Name

2,2-dichloro-N-[(2S,3R)-1,1,2-

trideuterio-1-fluoro-3-hydroxy-

3-(4-

methylsulfonylphenyl)propan-

2-yl]acetamide

[3]

Appearance White to off-white solid [1]

Solubility

Soluble in methanol,

acetonitrile, and other organic

solvents.

[1]

Stereochemistry (1S,2R) [1]

Hazard Identification and Safety Precautions
Specific toxicological studies for ent-Florfenicol-d3 are not extensively published. Therefore, it

is prudent to handle it with the same precautions as its parent compound, Florfenicol. The

hazard information below is based on the SDS for Florfenicol.

GHS Hazard Classification
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Hazard Class GHS Hazard Statement Precautionary Codes

Reproductive Toxicity

H361fd: Suspected of

damaging fertility. Suspected

of damaging the unborn child.

P201, P202, P280,

P308+P313

Specific Target Organ Toxicity

(Repeated Exposure)

H372: Causes damage to

organs (Liver, Brain, Testis,

Spinal cord, Blood,

gallbladder) through prolonged

or repeated exposure.

P260, P264, P270, P314

Skin Irritation H315: Causes skin irritation.
P264, P280, P302+P352,

P332+P313, P362+P364

Eye Irritation
H319: Causes serious eye

irritation.

P264, P280,

P305+P351+P338,

P337+P313

Aquatic Toxicity (Acute &

Chronic)

H410: Very toxic to aquatic life

with long lasting effects.
P273, P391, P501

Recommended Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure.[4]
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Protection Type Specific Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield is recommended if

splashing is a risk.

Protects against dust,

splashes, and particles.[4][5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile). Lab coat or

chemical-resistant apron.

Prevents skin contact with the

compound.[4]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator is

necessary if dust or aerosols

may be generated.

Avoids inhalation of dust or

vapors.[4]

Foot Protection Closed-toe shoes. Protects feet from spills.[4]

Handling, Storage, and Stability
Proper handling and storage are paramount to maintaining the chemical and isotopic integrity

of ent-Florfenicol-d3.

Storage Conditions
Condition Temperature Duration Additional Notes

Long-Term Storage
Refrigerator (2-8°C) or

Frozen (-20°C)
For extended periods

Protect from light and

moisture. Frozen is

ideal for solutions in

organic solvents.[2][6]

Short-Term Storage Room Temperature For brief periods
Avoid exposure to

direct sunlight.[6]

Stability Profile
While specific stability data for the deuterated form is limited, studies on Florfenicol indicate it is

relatively stable in its solid state but is susceptible to degradation in solution under acidic,

alkaline, and photolytic stress conditions.[6]
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Experimental Protocols
Adherence to strict protocols is essential for safety and data integrity.

Safe Handling and Disposal Workflow
A systematic approach to handling and disposal minimizes risk.[4] The following workflow is

recommended.

1. Preparation

2. Handling

3. Post-Handling

4. Waste Disposal
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Don Appropriate
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Vented Enclosure

Dissolve by Slowly
Adding Solvent

Decontaminate
Work Surfaces

Remove PPE
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Wash Hands
Thoroughly

Collect Solid Waste in
Labeled Container

Collect Liquid Waste in
Labeled Container
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Caption: Workflow for safe handling and disposal of ent-Florfenicol-d3.

Protocol Steps:

Preparation: Designate a specific handling area, preferably a chemical fume hood. Cover the

work surface with absorbent paper and assemble all necessary equipment and PPE.
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Handling: When weighing the solid, use a ventilated enclosure to minimize dust generation.

[4] When creating solutions, add the solvent to the solid slowly to prevent splashing.[4]

Post-Handling: Decontaminate all work surfaces thoroughly.[4] Remove PPE in the correct

order (gloves, goggles, lab coat) to avoid cross-contamination and wash hands.

Disposal: Collect all disposable items (gloves, vials, bench paper) that have come into

contact with the compound into a labeled hazardous waste container. Collect unused

solutions and solvent rinses in a separate, sealed hazardous liquid waste container.

Protocol for Forced Degradation Study
This protocol helps determine the stability of the compound under stress conditions.[6]

Prepare a Stock Solution: Dissolve ent-Florfenicol-d3 in a suitable solvent (e.g., methanol

or acetonitrile).

Apply Stress Conditions:

Acid Hydrolysis: Treat the solution with 1M HCl at an elevated temperature.[6]

Alkaline Hydrolysis: Treat the solution with 1M NaOH at room temperature.[6]

Oxidative Degradation: Treat the solution with hydrogen peroxide.[6]

Photostability: Expose the solution to UV light or direct sunlight.[6]

Thermal Degradation: Heat a solid sample at a specified temperature.[6]

Analysis: Analyze the stressed samples and a non-stressed control using a suitable HPLC

method (e.g., C18 column, UV detection at 225 nm).[6]

Evaluation: Compare the chromatograms of the stressed samples to the control to identify

and quantify any degradation products.[6]

Mechanism of Action of Parent Compound:
Florfenicol
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ent-Florfenicol-d3 is used as an analytical standard, while its non-deuterated counterpart,

Florfenicol, is the active antibiotic. Florfenicol exerts its bacteriostatic effect by inhibiting protein

synthesis in susceptible bacteria.[1] It binds to the 50S ribosomal subunit, which prevents the

peptidyl transferase enzyme from forming peptide bonds, thereby halting protein elongation.[1]

Florfenicol
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Caption: Florfenicol's mechanism of action on the bacterial ribosome.

Application in Quantitative Analysis
The primary application of ent-Florfenicol-d3 is as an internal standard (IS) for the

quantification of Florfenicol in complex samples by LC-MS/MS. Its use corrects for variations in

sample preparation and instrument response, ensuring accurate and reproducible results.

General Analytical Workflow
The workflow involves adding a known amount of the internal standard to samples and

standards, followed by extraction, chromatographic separation, and mass spectrometric

detection.
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Caption: Workflow for analysis using ent-Florfenicol-d3 as an internal standard.

Experimental Protocol: Sample Preparation & Analysis
Prepare Internal Standard Solution: Create a working solution of ent-Florfenicol-d3 (e.g., 2

µg/mL) by diluting a stock solution with acetonitrile.

Sample Spiking: In a microtube, combine 100 µL of the biological sample (e.g., serum) with

20 µL of the ent-Florfenicol-d3 internal standard working solution.
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Protein Precipitation: Add 200-400 µL of cold acetonitrile to precipitate proteins. Vortex

vigorously and then centrifuge at high speed (>10,000 x g) for 5-10 minutes.

Extraction: Carefully transfer the supernatant to a clean tube for analysis.

LC-MS/MS Analysis: Inject the supernatant into an LC-MS/MS system. Use a suitable

reversed-phase column (e.g., C18) for separation and Multiple Reaction Monitoring (MRM)

mode for detection.

Data Analysis: Integrate the peak areas for both Florfenicol and ent-Florfenicol-d3.

Construct a calibration curve by plotting the peak area ratio (Analyte/IS) against the

concentration of calibration standards. Determine the concentration of Florfenicol in the

samples from this curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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